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Compound of Interest

2-(Chloromethyl)-5-
Compound Name:
methoxybenzoic acid

CAS No.: 1263286-06-1

Cat. No.: B3228496

Get Quote

Executive Summary & Hazard Architecture

Handling 2-(Chloromethyl)-5-methoxybenzoic acid requires a safety protocol that goes
beyond standard organic acid precautions. This compound contains a benzylic chloride moiety,
making it a potent alkylating agent and a severe lachrymator.

Unlike simple benzoic acid derivatives, the chloromethyl group confers high reactivity toward
nucleophiles (including biological tissue like DNA and proteins) and susceptibility to hydrolysis,
releasing hydrochloric acid (HCI) upon contact with moisture.

Core Hazard Profile:
» Corrosivity: GHS Category 1B (Causes severe skin burns and eye damage).[1]
o Reactivity: Moisture sensitive; hydrolyzes to release HCI gas.

o Toxicity: Potential alkylating agent (treat as a suspected mutagen/carcinogen).
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Risk Assessment & GHS Classification

The following classification is derived from structural analogues (e.g., 5-(chloromethyl)-2-

methoxybenzoic acid) and the functional group reactivity of benzylic chlorides.

Hazard Class Category Hazard Statement Signal Word
. H314: Causes severe
Skin )
) o 1B skin burns and eye DANGER
Corrosion/Irritation
damage.[2]
o H302: Harmful if ]
Acute Toxicity (Oral) 4 Warning
swallowed.[1][2][3]
H318: Causes serious
Eye Damage 1 DANGER
eye damage.[3][4][5]
H335: May cause .
STOT - SE 3 Warning

respiratory irritation.[2]

Critical Insight: The presence of the methoxy group (electron-donating) on the benzene ring can

stabilize the benzylic carbocation intermediate, potentially increasing its reactivity as an

alkylating agent compared to unsubstituted chloromethylbenzoic acids.[2]

Personal Protective Equipment (PPE) Strategy

Standard laboratory PPE is insufficient for benzylic chlorides due to their ability to penetrate

standard nitrile gloves and their lachrymatory nature.

Hand Protection: The "Double-Barrier" Protocol

Do not rely on single nitrile gloves. Benzylic chlorides can permeate thin nitrile rubber.[2]
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e Primary Layer (Inner): Low-Density Polyethylene (LDPE) laminate (e.g., Silver Shield™ or
Ansell Barrier™).[2] These provide chemical permeation resistance >480 mins.

e Secondary Layer (Outer): 5-8 mil Nitrile.[2] This provides dexterity and protects the inner
glove from physical tears.

e Protocol: Inspect inner gloves for cracks before donning. Change outer gloves immediately
upon splash contact.

Respiratory Protection[2][6][7]1[8][9]
o Primary Control: All operations must be performed inside a certified Chemical Fume Hood

with a face velocity of 80—100 fpm.

e Secondary (SpilllEmergency): If hood containment is breached, use a Full-Face Respirator
with Organic Vapor/Acid Gas (OV/AG) cartridges (Yellow/Magenta band).[2] The "Acid Gas"
component is vital due to potential HCI evolution.

Eye & Body Protection

e Eyes: Chemical Splash Goggles (ventless or indirect vent). Note: Safety glasses are
inadequate due to the corrosive dust/vapor risk.

o Face: 8-inch Face Shield required during synthesis scale-up (>5g) or when handling liquid
solutions.[2]

e Body: Chemical-resistant lab coat (buttoned to neck).[2] For quantities >100g, wear a
Tyvek® apron or sleeve covers to bridge the gap between glove and coat.

Operational Protocol: Safe Handling Workflow
Diagram 1: PPE Selection & Handling Logic

This decision tree guides the researcher through the correct PPE selection based on the scale
and state of the reagent.
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Start: Handling 2-(Chloromethyl)-5-methoxybenzoic acid

State of Material?

Weighing/Transfer

eaction/Workup

Solid / Powder

Solution / Liquid

Scale > 10 grams? High Permeation Risk

Standard Protocol: Enhanced Protocol:
- Fume Hood (Mandatory) - Silver Shield Inner Gloves
- Goggles + Lab Coat - Face Shield + Goggles
- Double Nitrile Gloves - Tyvek Sleeves/Apron

EXECUTION PHASE:
Keep water away (Hydrolysis Risk)
Neutralize waste immediately

Click to download full resolution via product page

Caption: Logic flow for selecting appropriate PPE based on physical state and quantity,
prioritizing permeation resistance for solutions.

Step-by-Step Handling Procedures
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1. Weighing & Transfer

e Environment: Weigh inside the fume hood. If the balance is external, tare the vial, move to
the hood, add solid, cap tightly, and return to the balance.

 Static Control: Use an anti-static gun if the powder is fluffy, as airborne dust is a severe
respiratory irritant.

e Tools: Use disposable plastic spatulas. Avoid metal spatulas if moisture is present (corrosion
risk).

2. Reaction Setup

e Moisture Exclusion: This compound hydrolyzes to produce HCI. Ensure all glassware is
oven-dried and the system is under an inert atmosphere (Nitrogen/Argon).[2]

e Venting: If heating is required, ensure the condenser is vented through a soda-lime trap or
NaOH scrubber to neutralize any evolved HCI gas.[2]

3. Quenching & Workup

o Acid Neutralization: Quench reactions slowly into a biphasic mixture containing mild base
(e.g., saturated NaHCOs) to neutralize the carboxylic acid and any generated HCI.

e Caution: Evolution of CO2 will be vigorous.

Emergency Response & Disposal

Pre-requisite: Ensure a "Spill Kit" containing Calcium Carbonate or Sodium Bicarbonate is
within arm's reach.

Diagram 2: Spill Response Workflow

Minor (<5g) Don PPE Cover with » | Wait for Neutralization Collect as Hazardous
/ Inside Hood Dry Sodium Bicarbonate = (Bubbling stops) Chemical Waste

- Assess Volume
Spill Detected 2 Nt

Major (>5g) Evacuate Lab
Or Outside Hood Call EHS
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Caption: Operational workflow for neutralizing and cleaning up spills, distinguishing between
manageable hood spills and major evacuations.

Disposal Protocols

Do NOT dispose of down the drain.
» Solid Waste: Package in a sealed container labeled "Corrosive Solid, Acidic, Organic."
» Liquid Waste: Collect in a dedicated "Halogenated Organic" waste stream.

o Self-Validating Step: Check pH of the waste stream.[6] If <2, add solid Sodium
Bicarbonate until neutral to prevent container degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. aaronchem.com [aaronchem.com]

2. Methyl 5-chloro-2-methoxybenzoate | C9H9CIO3 | CID 118574 - PubChem
[pubchem.ncbi.nim.nih.gov]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b3228496/docs?utm_src=pdf-body-img#personal-protective-equipment-handling-guide-2-chloromethyl-5-methoxybenzoic-acid
https://www.acs.org/education/policies/middle-and-high-school-chemistry/safety/hazardous-waste-and-disposal.html
https://pubchem.ncbi.nlm.nih.gov/compound/282660
https://www.osha.gov/hazardous-drugs/controlling-occex
https://www.osha.gov/hazardous-drugs
https://www.benchchem.com/product/b3228496?utm_src=pdf-custom-synthesis#bc-rfq
https://www.aaronchem.com/sds/3641-23-4.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-chloro-2-methoxybenzoate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-5-chloro-2-methoxybenzoate
https://www.fishersci.com/store/msds?partNumber=AAB2428114&productDescription=4-AMINO-5-CHLRO-2-METHOXYB+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC392890500&productDescription=4-%28CHLOROMETHYL%29BENZOIC+50GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3228496?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

5. tcichemicals.com [tcichemicals.com]

6. acs.org [acs.org]

7. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational
Safety and Health Administration [osha.gov]

To cite this document: BenchChem. [Personal Protective Equipment & Handling Guide: 2-
(Chloromethyl)-5-methoxybenzoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3228496/docs#personal-protective-equipment-
handling-guide-2-chloromethyl-5-methoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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